Cas no 570411-03-9 (1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-)

1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino- structure
570411-03-9 structure
Product name:1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-
CAS No:570411-03-9
MF:C18H25N5
MW:311.4246
CID:346844
PubChem ID:22344438

1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-
    • 1-(8-aminooctyl)imidazo[4,5-c]quinolin-4-amine
    • GQFYPRWOJHWGIV-UHFFFAOYSA-N
    • SCHEMBL3868909
    • DTXSID40625039
    • 570411-03-9
    • 1-(8-aminooctyl)-1H-imidazo[4,5-c]quinolin-4-amine
    • Inchi: InChI=1S/C18H25N5/c19-11-7-3-1-2-4-8-12-23-13-21-16-17(23)14-9-5-6-10-15(14)22-18(16)20/h5-6,9-10,13H,1-4,7-8,11-12,19H2,(H2,20,22)
    • InChI Key: GQFYPRWOJHWGIV-UHFFFAOYSA-N
    • SMILES: NC1C2N=CN(CCCCCCCCN)C=2C2=C(C=CC=C2)N=1

Computed Properties

  • Exact Mass: 311.21125
  • Monoisotopic Mass: 311.21099582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 82.75

1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino- Related Literature

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.